Cas no 1707370-16-8 (1-Phenyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole)

• Product Name: 1-Phenyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole
• CAS No: 1707370-16-8
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5210615
• Update Time: 2025-05-24

1-Phenyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole

• Inchi： 1S/C12H14N4/c1-2-5-10(6-3-1)16-12(14-9-15-16)11-7-4-8-13-11/h1-3,5-6,9,11,13H,4,7-8H2
• InChI Key： JVQYLWYXJOZZLY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2CCCN2)=NC=N1

Additional information on 1-Phenyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole

1-Phenyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole: A Comprehensive Overview

1-Phenyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole (CAS No. 1707370-16-8) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its triazole ring system, which is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. The triazole moiety is further substituted with a phenyl group at the 1-position and a pyrrolidin-2-yl group at the 5-position, making it a versatile scaffold for various chemical modifications and applications.

The synthesis of 1H-[1,2,4]triazole derivatives has been extensively studied due to their potential as bioactive molecules. Recent advancements in synthetic methodologies have enabled the efficient construction of such compounds with high yields and excellent stereochemical control. For instance, researchers have employed click chemistry approaches, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), to synthesize triazole-containing compounds with unprecedented ease. These methods not only simplify the synthesis process but also allow for the incorporation of diverse functional groups, enhancing the compound's versatility.

The phenyl group in 1-Phenyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole contributes significantly to its aromaticity and stability. This substituent also plays a crucial role in modulating the compound's electronic properties, making it an attractive candidate for applications in material science. For example, triazole-based materials have been explored for their potential use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The phenyl group's ability to delocalize electrons enhances the material's conductivity and stability under various operating conditions.

The pyrrolidin-2-yl group attached at the 5-position introduces additional complexity to the molecule's structure. Pyrrolidine is a five-membered saturated heterocycle with one nitrogen atom, known for its flexibility and ability to form hydrogen bonds. This substituent enhances the compound's solubility in polar solvents and improves its pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in drug design, particularly in optimizing bioavailability and reducing toxicity.

In terms of biological activity, 1H-[1,2,4]triazole derivatives have shown promising results in various assays. For instance, they have been evaluated as potential inhibitors of enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). The combination of the phenyl and pyrrolidin-2-yl groups in this compound creates a unique pharmacophore that may exhibit selective binding to specific protein targets. Computational studies using molecular docking techniques have provided valuable insights into the compound's interaction with these targets at atomic resolution.

Furthermore, CAS No. 1707370-16-8 has been investigated for its potential use in agrochemicals. Triazole-containing compounds are known to exhibit fungicidal activity against various plant pathogens. By modifying the substituents on the triazole ring, researchers can fine-tune the compound's efficacy and selectivity against different fungal strains. This makes it a valuable lead compound for developing new-generation pesticides that are both effective and environmentally friendly.

Recent advancements in green chemistry have also influenced the synthesis and application of 1H-[1,2,4]triazole derivatives. For example, microwave-assisted synthesis has been employed to accelerate reaction times while reducing energy consumption. Additionally, biocatalytic approaches using enzymes like lipases have been explored for selective transformations of these compounds. These sustainable methods align with global efforts to minimize environmental impact while maintaining high-quality standards in chemical production.

In conclusion, CAS No. 1707370-16-8, or 1H-[1,2,4]triazole derivative, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a versatile platform for chemical innovation, from drug discovery to materials science. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing both academic and industrial pursuits.